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Compound of Interest

Compound Name: 3-Methylpent-4-yn-1-ol

Cat. No.: B15469060 Get Quote

An In-depth Technical Guide to 3-Methylpent-4-
yn-1-ol
This technical guide provides comprehensive information on the molecular properties of 3-
Methylpent-4-yn-1-ol, targeted at researchers, scientists, and professionals in drug

development.

Molecular Data
The fundamental molecular properties of 3-Methylpent-4-yn-1-ol are summarized in the table

below.

Property Value

Molecular Formula C₆H₁₀O

Molecular Weight 98.14 g/mol [1]

IUPAC Name 3-methylpent-4-yn-1-ol[1]

CAS Number 55930-35-3[1]

SMILES CC(CCO)C#C[1]

InChI Key RRURBGUJFHZKAL-UHFFFAOYSA-N[1]
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It is important to distinguish 3-Methylpent-4-yn-1-ol from its isomers, such as 3-methylpent-2-

en-4-yn-1-ol and 3-methyl-1-penten-4-yn-3-ol, which have the molecular formula C₆H₈O and a

molecular weight of approximately 96.13 g/mol [2][3][4].

Conceptual Synthetic Protocol
While a specific, detailed experimental protocol for the synthesis of 3-Methylpent-4-yn-1-ol is
not readily available in the cited literature, a plausible synthetic route can be conceptualized

based on established organic chemistry principles and synthetic methods for related

compounds. A potential two-step approach would involve the Grignard reaction of propargyl

magnesium bromide with 3-methyloxetane, followed by an acidic workup.

Step 1: Grignard Reagent Formation

Objective: To prepare the propargyl Grignard reagent.

Procedure: In a flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed. The

apparatus is maintained under an inert atmosphere (e.g., nitrogen or argon). Anhydrous

diethyl ether is added to cover the magnesium. A solution of propargyl bromide in anhydrous

diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, if

necessary, by gentle warming or the addition of a small crystal of iodine. Once the reaction

starts, the addition is continued at a rate that maintains a gentle reflux. After the addition is

complete, the mixture is stirred until the magnesium is consumed.

Step 2: Reaction with 3-Methyloxetane and Workup

Objective: To perform the nucleophilic attack of the Grignard reagent on 3-methyloxetane to

form the desired alcohol.

Procedure: The prepared Grignard reagent is cooled in an ice bath. A solution of 3-

methyloxetane in anhydrous diethyl ether is added dropwise. The reaction mixture is then

allowed to warm to room temperature and stirred for several hours. After the reaction is

complete, it is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl

ether. The combined organic extracts are washed with brine, dried over anhydrous sodium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude
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product, 3-Methylpent-4-yn-1-ol. Purification can be achieved by distillation or column

chromatography.

Visualizations
Below is a diagram illustrating the conceptual synthetic workflow for 3-Methylpent-4-yn-1-ol.
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Conceptual Synthesis of 3-Methylpent-4-yn-1-ol
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Caption: Conceptual workflow for the synthesis of 3-Methylpent-4-yn-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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